Cas no 184358-63-2 (5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 184358-63-2
• MF: C₆H₆ClF₃N₂
• MW: 198.573450565338
• MDL: MFCD20491557
• CID: 3824314
• PubChem ID: 21698230
• Update Time: 2025-04-22

5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-
• 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)pyrazole
• AKOS015920780
• G56351
• JHA35863
• EN300-232717
• QQYVVMPHHOUVET-UHFFFAOYSA-N
• F2198-0129
• STL584438
• 184358-63-2
• MFCD20491557
• 825-929-6
• SCHEMBL1671495

• MDL： MFCD20491557
• Inchi： 1S/C6H6ClF3N2/c1-12-4(3-7)2-5(11-12)6(8,9)10/h2H,3H2,1H3
• InChI Key： QQYVVMPHHOUVET-UHFFFAOYSA-N
• SMILES： N1(C)C(CCl)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 198.0171604Da
• Monoisotopic Mass: 198.0171604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų